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Compound of Interest

Compound Name: C.l. Mordant yellow 12

Cat. No.: B3276742

C.l. Mordant Yellow 12: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Mordant Yellow 12 is a synthetic azo dye primarily utilized in the textile and manufacturing
industries for its vibrant yellow hue and effective dyeing properties on materials like wool, silk,
and nylon. This technical guide provides a detailed overview of its chemical identity, including a
comprehensive list of synonyms and alternative names. It summarizes its known physical and
chemical properties and outlines its industrial synthesis process. While C.l. Mordant Yellow 12
is a well-established industrial colorant, it is important to note that a thorough review of
scientific literature reveals a lack of significant application or study within the fields of
biomedical research and drug development. Therefore, this document focuses on the
compound's industrial and chemical characteristics.

Chemical Identity and Synonyms

C.l. Mordant Yellow 12 is chemically classified as a monoazo dye. It is registered under
several identifiers, which are crucial for accurate database searches and material procurement.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3276742?utm_src=pdf-interest
https://www.benchchem.com/product/b3276742?utm_src=pdf-body
https://www.benchchem.com/product/b3276742?utm_src=pdf-body
https://www.benchchem.com/product/b3276742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3276742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Type Identifier

C.I. Name Mordant Yellow 12
C.l. Number 14045

CAS Registry Number 6470-98-0
Molecular Formula C13H10N3NaO3
Molecular Weight 279.23 g/mol

A variety of synonyms and trade names are used for C.I. Mordant Yellow 12 in industrial and
commercial contexts.

Synonym/Alternative Name

Acid Mordant Yellow MY

Chrome Yellow 2GN

Fast Yellow MY

Mordant yellow 2

C.1. 14045

Acid mordant Yellow 12

Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-, monosodium salt

Physicochemical Properties

The available data on the physical and chemical properties of C.l. Mordant Yellow 12 are
summarized below. It is important to note that the toxicological properties of this substance
have not been fully investigated.
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Property Value Notes

Light yellow to gold-brown or
Appearance
brown powder

Soluble in water (yields a red-
Solubilit light yellow solution); slightly
olubili
Y soluble in ethanol and

acetone.

In concentrated sulfuric acid, it

appears dark yellow, turning to
Behavior in Acids orange upon dilution. In

concentrated nitric acid, it

forms an orange solution.

Not listed by ACGIH, IARC,

Carcinogenicity NTP, or CA Prop 65

May cause eye, skin, and
Toxicit respiratory tract irritation. The
oxicity _ . _
toxicological properties have

not been fully investigated.

Manufacturing Process

The synthesis of C.I. Mordant Yellow 12 is a multi-step chemical process involving
diazotization and azo coupling.

Synthesis Protocol

The manufacturing process involves the following key steps:

» Diazotization of 4-Nitroaniline: 4-Nitroaniline is treated with nitrous acid (typically generated
in situ from sodium nitrite and a strong acid like hydrochloric acid) to form a diazonium salt.
This reaction is temperature-sensitive and is usually carried out at low temperatures (0-5 °C)
to ensure the stability of the diazonium salt.
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e Azo Coupling: The resulting diazonium salt is then coupled with 2-Hydroxybenzoic acid
(salicylic acid). This electrophilic substitution reaction forms the azo linkage (-N=N-) which is
the chromophore responsible for the dye's color.

o Hydrolysis of the Acyl Amino Group: The final step involves the hydrolysis of the acyl amino
group to yield the final C.I. Mordant Yellow 12 molecule.

Manufacturing Workflow Diagram

Step 1: Diazotization

| Nitrous Acid (NaNO2 + HCI) |

Diazotization
0-5-°C

4-Nitroaniline Diazonium Salt

Coupling Reaction

Step 2: Azo Coupling Step 3: Hydrolysis
A 4

2-Hydroxybenzoic Acid Azo Intermediate Hydrolysis Final Product

Click to download full resolution via product page

Caption: Synthesis of C.l. Mordant Yellow 12.

Industrial Applications

C.l. Mordant Yellow 12 is primarily used as a mordant dye in the textile industry.[1][2] Mordant
dyes require a mordant (typically a metal salt) to bind to the fabric, which enhances the
fastness of the dye to light and washing.

o Textile Dyeing: It is effective for dyeing protein fibers such as wool and silk, as well as nylon.
[2] It can be applied using various methods, including exhaust and padding dyeing.[2]
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o Compatibility: As an anionic dye, it can be blended with other anionic dyes to create custom
shades.[2]

The mechanism of mordant dyeing involves the formation of a coordination complex between
the dye, the metal mordant, and the fiber, resulting in a stable and insoluble color on the
substrate.

Relevance in Research and Drug Development

An extensive search of scientific and biomedical literature did not yield significant evidence of
C.l. Mordant Yellow 12's use in research or drug development. Its classification as a
fluorescent dye by some suppliers suggests potential for labeling applications, but specific
protocols or studies demonstrating this use are not readily available. The primary body of
knowledge surrounding this compound is centered on its industrial synthesis and application as
a colorant. Researchers and scientists in drug development should be aware of its limited
documented biological or pharmaceutical relevance.

Safety and Handling

Standard laboratory safety precautions should be observed when handling C.l. Mordant
Yellow 12 powder. This includes the use of personal protective equipment such as gloves,
safety glasses, and a lab coat. Work should be conducted in a well-ventilated area to avoid
inhalation of dust. In case of contact with eyes or skin, the affected area should be flushed with
plenty of water.

Conclusion

C.l. Mordant Yellow 12 is an industrially significant azo dye with a well-defined manufacturing
process and clear applications in the textile industry. Its chemical and physical properties are
characteristic of a stable colorant for protein and polyamide fibers. However, for the audience
of researchers, scientists, and drug development professionals, it is crucial to recognize the
current absence of this compound in the biomedical and pharmaceutical research landscape.
Future investigations could potentially explore niche applications, such as its fluorescent
properties, but as it stands, its utility is confined to the industrial sector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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